(2E)-3-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H12ClFO2/c1-20-16-9-3-11(10-14(16)17)2-8-15(19)12-4-6-13(18)7-5-12/h2-10H,1H3/b8-2+
• InChI Key: WLRSTPKKDWJBHV-KRXBUXKQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)C2=CC=C(C=C2)F)Cl
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)F)Cl
• Molecular Formula: C16H12ClFO2
• Molecular Weight: 290.71 g/mol
• CAS No.: 861207-59-2

Description

(2E)-3-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H12ClFO2 and its molecular weight is 290.72. The purity is usually 95%.
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Biological Activity

The compound (2E)-3-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one, commonly referred to as a chalcone, is a member of a class of compounds known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of (2E)-3-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one can be represented as follows:

$$\text{C}_{16}\text{H}_{14}\text{ClO}_2$$

This structure features a conjugated system that contributes to its biological activity, particularly in interactions with various biological targets.

Biological Activity Overview

Chalcones are known for their antioxidant , anti-inflammatory , and anticancer properties. The specific biological activities of (2E)-3-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one include:

• Antiproliferative Effects : Studies indicate that this compound exhibits significant antiproliferative activity against various cancer cell lines. For instance, it has been shown to reduce cell viability in hormone-dependent MCF7 breast cancer cells with an IC50 value below 10 µM, indicating strong potential for anticancer applications .
• Mechanism of Action : The antiproliferative effects are associated with the induction of apoptosis, which is characterized by decreased expression of cyclin-dependent kinase 4 (CDK4), estrogen receptor alpha (ERα), and Cyclin D1. This suggests that the compound may disrupt cell cycle progression and promote programmed cell death in cancer cells .

Case Studies

Several studies have been conducted to evaluate the biological activity of this chalcone derivative:

• Study on Anticancer Activity :
  • Objective : To assess the antiproliferative effects on MCF7 breast cancer cells.
  • Findings : The compound demonstrated significant inhibition of cell growth, with apoptosis being confirmed through flow cytometry analysis. The study highlighted the importance of the compound's structural features in enhancing its biological activity .
• Inhibition of Enzymatic Activity :
  • Objective : To determine the compound's inhibitory effects on monoamine oxidase (MAO) enzymes.
  • Findings : The compound showed promising inhibitory activity against MAO-B with an IC50 value in the low micromolar range, indicating potential for treating neurological disorders .

Comparative Biological Activity Table

Compound Name	IC50 (µM)	Biological Activity
(2E)-3-(3-chloro-4-methoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one	<10	Antiproliferative in MCF7 cells
Benzylidene derivative 1d	<10	Antiproliferative and anti-estrogenic
N-methyl-piperazine chalcones	0.71	MAO-B inhibitor